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molecular formula C11H15ClN2 B1270122 2-Chloro-5-(piperidin-1-ylmethyl)pyridine CAS No. 230617-67-1

2-Chloro-5-(piperidin-1-ylmethyl)pyridine

Cat. No. B1270122
CAS RN: 230617-67-1
M. Wt: 210.7 g/mol
InChI Key: UHTYDCOZEXBALQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07345038B2

Procedure details

To a solution of 2-chloro-5-(chloromethyl)pyridine (578 mg, 3.57 mmole) in 7 mL of dry acetonitrile is added 0.71 mL (7.14 mmol) of piperdine followed by 493 mg (3.57 mmol) of potassium carbonate. The reaction is heated at 80° C. for 20 h. After cooling, the reaction mixture is quenched with 5 mL of water, extracted three-times with methylene chloride, and dried over sodium sulfate. Concentration of the solvent provided an oil which was purified by silica gel chromatography to provide 581 mg (77% yield) of 2-Chloro-5-piperidin-1-ylmethyl-pyridine. Diagnostic 1H NMR (400 MHz, CDCl3) 1.40–1.65 (m, 6H), 2.20–2.39 (s, 4H), 3.47 (s, 2H), 7.28 (d, 1H, J=7.9 Hz), 8.60–8.69 (m, 1H), 8.28 (d, 1H, J=2.1 Hz); MS 211.3 (M+H).
Name
2-chloro-5-(chloromethyl)pyridine
Quantity
578 mg
Type
reactant
Reaction Step One
Name
piperdine
Quantity
0.71 mL
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
7 mL
Type
solvent
Reaction Step One
Name
potassium carbonate
Quantity
493 mg
Type
reactant
Reaction Step Two
Name
2-Chloro-5-piperidin-1-ylmethyl-pyridine
Yield
77%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8]Cl)=[CH:4][N:3]=1.[NH:10]1[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11]1.C(=O)([O-])[O-].[K+].[K+]>C(#N)C>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][N:10]2[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11]2)=[CH:4][N:3]=1 |f:2.3.4|

Inputs

Step One
Name
2-chloro-5-(chloromethyl)pyridine
Quantity
578 mg
Type
reactant
Smiles
ClC1=NC=C(C=C1)CCl
Name
piperdine
Quantity
0.71 mL
Type
reactant
Smiles
N1CCCCC1
Name
acetonitrile
Quantity
7 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
potassium carbonate
Quantity
493 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CUSTOM
Type
CUSTOM
Details
the reaction mixture is quenched with 5 mL of water
EXTRACTION
Type
EXTRACTION
Details
extracted three-times with methylene chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CUSTOM
Type
CUSTOM
Details
Concentration of the solvent provided an oil which
CUSTOM
Type
CUSTOM
Details
was purified by silica gel chromatography

Outcomes

Product
Name
2-Chloro-5-piperidin-1-ylmethyl-pyridine
Type
product
Smiles
ClC1=NC=C(C=C1)CN1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 581 mg
YIELD: PERCENTYIELD 77%
YIELD: CALCULATEDPERCENTYIELD 77.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.